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Compound of Interest

Compound Name: Methyl 6-amino-3-bromopicolinate

Cat. No.: B070948

An In-depth Technical Guide on Methyl 6-amino-
3-bromopicolinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-amino-3-bromopicolinate is a substituted pyridine derivative with the CAS Number
178876-83-0.[1][2][3] It serves as a valuable building block and intermediate in organic
synthesis, particularly in the development of novel pharmaceutical compounds and
agrochemicals. Its structure, featuring an amino group, a bromine atom, and a methyl ester on
the picolinate scaffold, provides multiple reaction sites for further chemical modifications. This
guide provides a comprehensive overview of its known physical and chemical properties, along
with detailed experimental protocols for its synthesis and purification.

Physical and Chemical Properties

The physical and chemical properties of Methyl 6-amino-3-bromopicolinate are summarized
below. These properties are essential for its handling, storage, and application in synthetic
chemistry.
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Property Value Reference(s)
CAS Number 178876-83-0 [11[2][3]
Molecular Formula C7H7BrN20:2 [2][3]
Molecular Weight 231.05 g/mol [2][3]
Appearance White to light yellow

powder/crystal
Melting Point 94.0-98.0 °C
Purity >98.0% (GC), =96% [2]

Storage Conditions

4°C, protect from light, stored

under nitrogen

[2]

methyl 6-amino-3-bromo-2-

IUPAC Name o [4]
pyridinecarboxylate
Methyl 6-amino-3-
bromopyridine-2-carboxylate,
Synonyms [2]

6-Amino-3-bromopicolinic Acid
Methyl Ester

Computational Data

Computationally derived properties provide insights into the molecule's behavior in various

chemical and biological systems.
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Property Value Reference(s)
Topological Polar Surface Area
65.21 A2 [2]

(TPSA)
logP (Octanol-Water Partition

. 1.2129 [2]
Coefficient)
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 1 [2]

Spectral Data

Spectroscopic data is crucial for the structural confirmation and purity assessment of the

compound.
Spectrum Type Data Reference(s)
Mass Spectrum (ESI) m/e: 231.0 [M+H]* [1]

o (ppm) =7.76 (d, J = 7.88Hz,
1H NMR (400 MHz, CDCIs) 1H), 7.34 (d, J = 7.92Hz, 1H), [1]
5.23 (s, 2H), 3.94 (s, 3H)

Experimental Protocols

The following sections detail the methodologies for the synthesis and purification of Methyl 6-
amino-3-bromopicolinate.

Synthesis of Methyl 6-amino-3-bromopicolinate

The synthesis involves the bromination of Methyl 6-aminopicolinate.[1]
Materials:

o Methyl 6-aminopyridine-2-carboxylate
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e Bromine

e Chloroform

Procedure:

Dissolve Methyl 6-aminopyridine-2-carboxylate (10 g, 66.0 mmol) in chloroform (450 mL).[1]

Slowly add a solution of bromine (3.4 mL, 66.0 mmol) in chloroform (100 mL) to the reaction
mixture at room temperature.[1]

Stir the reaction mixture for 40 hours at room temperature.[1]

Upon completion, proceed with the workup and purification steps.

Workup and Purification

Materials:

Chloroform

e Saturated sodium thiosulfate solution

o Water

e Anhydrous sodium sulfate

 Silica gel

o Ethyl acetate

¢ Hexane

Procedure:

 Dilute the reaction mixture with chloroform.[1]

o Wash the mixture sequentially with a saturated sodium thiosulfate solution and then with
water.[1]
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o Separate the organic phase and dry it over anhydrous sodium sulfate.[1]
» Concentrate the organic phase under reduced pressure to remove the solvent.[1]

 Purify the resulting residue by silica gel column chromatography, using an ethyl
acetate/hexane mixture as the eluent to afford Methyl 6-amino-3-bromopicolinate as a
yellow solid.[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of Methyl 6-
amino-3-bromopicolinate.

Methyl 6-aminopyridine-2-carboxylate
in Chloroform

Workup:

1. Dilute with Chloroform
2. Wash (Na28203, H20)
3. Dry (Naz2S0a)

4. Concentrate

Stir at RT
for 40h

Methyl 6-amino-3-bromopicolinate
(Yellow Solid)

Silica Gel Chromatography
(Ethyl Acetate/Hexane)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl 6-amino-3-bromopicolinate.

Safety Information

For detailed safety information, including hazard statements and precautionary measures, it is
recommended to consult the Safety Data Sheet (SDS) from the supplier. The compound is
intended for research use only and not for diagnostic or therapeutic use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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